4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide

• Molecular Formula: C12H7Cl2FN2O2
• Molecular Weight: 301.10 g/mol
• IUPAC Name: 4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide
• InChI: InChI=1S/C12H7Cl2FN2O2/c13-8-4-7(10(15)5-9(8)14)12(19)17-6-1-2-16-11(18)3-6/h1-5H,(H2,16,17,18,19)
• InChI Key: MMUHIJWIGBRAPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1NC(=O)C2=CC(=C(C=C2F)Cl)Cl

Description

4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide is a useful research compound. Its molecular formula is C12H7Cl2FN2O2 and its molecular weight is 301.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methoxypyridin-4-amine (186.2 mg, 1.5 mmol), 4,5-dichloro-2-fluoro-benzoic acid (285.1 mg, 1.36 mmol), HATU (622.4 mg, 1.64 mmol) and n-methylmorpholine (299.9 μL, 2.73 mmol) in DMF (3 mL) was stirred at room temperature for 16 hours. The reaction mixture was poured into water and extracted with ethyl acetate (3×). The organics were combined, washed with water (3×), brine and dried over Na2SO4, filtered through a short plug of silica and evaporated to dryness. The material was taken up in HBr (in acetic acid) (6.689 mL of 33% w/v, 27.28 mmol) and stirred at 95° C. for 16 h. The solution was cooled to room temperature, filtered and solid product washed with water (2×) and then ether (2×) and dried under vacuum to give 4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide (250 mg, 61%) as an off white solid. ESI-MS m/z calc. 299.99. found 301.3 (M+1)+; Retention time: 1.16 minutes (3 minutes run).